Cas no 1141-23-7 (3-(4-Chlorophenyl)glutaramic Acid)

• Product Name: 3-(4-Chlorophenyl)glutaramic Acid
• CAS No: 1141-23-7
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• MDL: MFCD00190251
• CID: 40909
• PubChem ID: 4685477
• Update Time: 2025-06-08

3-(4-Chlorophenyl)glutaramic Acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(4-chlorophenyl)-5-oxopentanoic acid
• 3-(4-Chloro phenyl) Glutaric acid monoamide
• 3-(4-Chlorophenyl)Glutaramic Acid
• -(4-CHLOROPHENYL)GLUTARIMIDE
• 3-(4-CHLOROPHENYL)GLUTARIC ACID
• 3-(4-CHLOROPHENYL)-GLUTARIC ACID MONOAMIDE
• 3-(4-CHLOROPHENYL)GLUTARIMIDE
• 4-carbamoyl-3-(4-chlorophenyl)butanoic acid
• B-(4-CHLOROPHENYL) GLUTARIC ACID MONOAMIDE
• Baclofen Impurity B
• SS-(4-CHLOROPHENYL)GLUTARIMIDE
• Β-(4-Chlorophenyl)Glutarimide
• 3-(4-Chlorophenyl)glutaric acid monoamide
• beta-(4-Chlorophenyl)glutaric acid monoamide
• PubChem19494
• 3-(4-chlorophenyl)glutaramic acid monoamide
• b -(4-Chlorophenyl) glutaric acid monoamide
• Oprea1_563222
• KSC496A3R
• EBD29092
• SBB063408
• TRA0054016
• 3-(4-Chlorophenyl)glutaric
• 1141-23-7
• FT-0613655
• 5-amino-3-(4-chlorophenyl)-5-oxo-pentanoic acid
• AMY3789
• JG2V9C2V9N
• DS-10717
• AC-19668
• (3RS)-5-Amino-3-(4-chlorophenyl)-5-oxopentanoic Acid; Baclofen Imp. B (EP); Baclofen Impurity B
• 5-amino-3-(4-chlorophenyl)-5-oxopentanoicacid
• SCHEMBL7822991
• NS00006859
• MFCD00190251
• DTXSID60405557
• SY001982
• (3r,s)-5-amino-3-(4-chlorophenyl)-5-oxopentanoic acid
• A803137
• Benzenepropanoic acid, beta-(2-amino-2-oxoethyl)-4-chloro-
• EC 700-336-4
• beta-(2-Amino-2-oxoethyl)-4-chlorobenzenepropanoic acid
• 3-(p-Chlorophenyl)glutaramic acid
• AKOS003237766
• CS-0151385
• (3RS)-5-Amino-3-(4-chlorophenyl)-5-oxopentanoic Acid
• DB-041199
• DB-240606
• 700-336-4
• FC41765
• 3-(4-Chlorophenyl)glutaramic Acid

• MDL： MFCD00190251
• Inchi： 1S/C11H12ClNO3/c12-9-3-1-7(2-4-9)8(5-10(13)14)6-11(15)16/h1-4,8H,5-6H2,(H2,13,14)(H,15,16)
• InChI Key： NLCJVRPOYTZTMS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CC(=O)O)CC(N)=O
• BRN： 2460842

Computed Properties

• Exact Mass: 241.05100
• Monoisotopic Mass: 241.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 80.4

Experimental Properties

• Color/Form: Pale yellow crystalline powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 168-170°C
• Boiling Point: 494.9±40.0 °C at 760 mmHg
• Flash Point: 253.1±27.3 °C
• Refractive Index: 1.578
• PSA: 80.39000
• LogP: 2.47400
• Solubility: Slightly soluble in water

3-(4-Chlorophenyl)glutaramic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Ambient temperatures.

Additional information on 3-(4-Chlorophenyl)glutaramic Acid

Introduction to 3-(4-Chlorophenyl)glutaramic Acid (CAS No. 1141-23-7) and Its Recent Applications in Chemical Biology

3-(4-Chlorophenyl)glutaramic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1141-23-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the class of amino acid derivatives, featuring a glutaramic acid backbone substituted with a 4-chlorophenyl group. The presence of both the amino and carboxylic acid functional groups, along with the electron-withdrawing chloro substituent on the aromatic ring, makes it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural features of 3-(4-Chlorophenyl)glutaramic acid contribute to its reactivity and utility in pharmaceutical and agrochemical research. The glutaramic acid moiety, derived from glutamic acid, introduces both a primary amine and a carboxylic acid group, facilitating further derivatization through amide bond formation or other condensation reactions. The 4-chlorophenyl group enhances the compound's lipophilicity and electronic properties, making it an attractive scaffold for designing molecules with specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(4-Chlorophenyl)glutaramic acid and its derivatives. Researchers have leveraged its structural motif to develop novel inhibitors targeting various biological pathways. For instance, studies have shown that analogs of this compound exhibit inhibitory effects on enzymes involved in inflammatory responses and metabolic disorders. The chloro substituent on the phenyl ring has been particularly noted for its ability to modulate enzyme binding affinity, providing a strategic handle for optimizing drug-like properties.

One of the most compelling areas of research involving 3-(4-Chlorophenyl)glutaramic acid is its application as a building block in drug discovery programs. The compound's ability to undergo selective modifications allows chemists to generate libraries of derivatives with tailored biological activities. For example, recent studies have demonstrated its utility in synthesizing small-molecule inhibitors of proteases that play critical roles in cancer progression. These inhibitors have shown promise in preclinical models, highlighting the potential of 3-(4-Chlorophenyl)glutaramic acid as a lead compound or intermediate in oncology research.

The synthesis of 3-(4-Chlorophenyl)glutaramic acid (CAS No. 1141-23-7) typically involves multi-step organic transformations starting from commercially available precursors such as 4-chlorobenzaldehyde and glutamic acid derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and enantioselectivity where necessary. These synthetic approaches underscore the compound's significance as a key intermediate in industrial-scale chemical production.

From a computational chemistry perspective, virtual screening methods have been increasingly used to identify novel bioactive scaffolds derived from 3-(4-Chlorophenyl)glutaramic acid. Molecular docking simulations have revealed that certain derivatives interact with target proteins with high affinity, suggesting their potential as therapeutic agents. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of these compounds, aiding in the rational design of more potent analogs.

The environmental impact of synthesizing and utilizing 3-(4-Chlorophenyl)glutaramic acid has also been examined in recent literature. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Such sustainable practices are essential for ensuring the long-term viability of chemical processes in pharmaceutical manufacturing.

In conclusion, 3-(4-Chlorophenyl)glutaramic acid (CAS No. 1141-23-7) represents a valuable asset in modern chemical biology research. Its unique structural features enable diverse applications ranging from drug development to material science. As our understanding of its properties continues to evolve, this compound is poised to play an even greater role in advancing scientific discovery across multiple disciplines.